Cas no 67916-05-6 (5-METHYL-1-(2-NITROPHENYL)PYRAZOL-3-ONE)

• Product Name: 5-METHYL-1-(2-NITROPHENYL)PYRAZOL-3-ONE
• CAS No: 67916-05-6
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 967763
• PubChem ID: 12427612
• Update Time: 2025-04-19

5-METHYL-1-(2-NITROPHENYL)PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-1-(2-NITROPHENYL)PYRAZOL-3-ONE
• 3-methyl-2-(2-nitrophenyl)-1H-pyrazol-5-one
• 1-(2-Nitrophenyl)-5-methylpyrazol-3-on
• 5-methyl-1-(2-nitro-phenyl)-1,2-dihydro-pyrazol-3-one
• DTXSID60497790
• 5-Methyl-1-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-one
• AKOS015963546
• 5-Methyl-1-(2-nitrophenyl)-1H-pyrazol-3(2H)-one
• 67916-05-6

• Inchi： 1S/C10H9N3O3/c1-7-6-10(14)11-12(7)8-4-2-3-5-9(8)13(15)16/h2-6H,1H3,(H,11,14)
• InChI Key： CNZVRWLKPKJJBO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C2C=CC=CC=2[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 83.61000
• LogP: 1.90540